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Compound of Interest

Compound Name: Boc-Phe(4-Cl)-OH

Cat. No.: B558671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-Phe(4-Cl)-OH, or N-(tert-Butoxycarbonyl)-4-chloro-L-phenylalanine, is a crucial derivative

of the amino acid phenylalanine. It serves as a fundamental building block in the synthesis of

peptides, particularly in the development of peptide-based therapeutics and other bioactive

molecules. The incorporation of a chlorine atom at the para position of the phenyl ring can

significantly influence the biological activity, metabolic stability, and pharmacokinetic properties

of the resulting peptides. This technical guide provides an in-depth overview of the core

physical characteristics of Boc-Phe(4-Cl)-OH, detailed experimental protocols for their

determination, and a visualization of its application in solid-phase peptide synthesis.

Core Physical and Chemical Properties
The physical properties of Boc-Phe(4-Cl)-OH are essential for its handling, characterization,

and application in chemical synthesis. These properties are summarized below, with data

compiled for both the L- and D-isomers where available.
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Property Boc-L-Phe(4-Cl)-OH Boc-D-Phe(4-Cl)-OH

Synonyms
Boc-4-chloro-L-phenylalanine,

Boc-p-chloro-L-Phe-OH

Boc-4-chloro-D-phenylalanine,

Boc-p-chloro-D-Phe-OH

CAS Number 68090-88-0 57292-44-1

Molecular Formula C₁₄H₁₈ClNO₄ C₁₄H₁₈ClNO₄

Molecular Weight 299.75 g/mol 299.75 g/mol

Appearance White to off-white powder/solid White powder

Melting Point 107 - 109 °C ~110 °C

Optical Rotation
[α]²⁰/D = +25 ± 2° (c=1.029 in

EtOH)
[α]²⁰/D = -24° (c=1 in EtOH)

Experimental Protocols
Accurate determination of the physical characteristics of Boc-Phe(4-Cl)-OH is critical for quality

control and research applications. The following are detailed methodologies for key

experiments, based on standardized protocols.

Determination of Melting Range
Principle: This protocol is based on the United States Pharmacopeia (USP) general chapter

<741> "Melting Range or Temperature". The melting range is the temperature range over which

the substance transitions from a solid to a liquid state.

Apparatus:

Melting point apparatus (capillary method)

Capillary tubes (sealed at one end)

Thermometer calibrated against USP reference standards

Mortar and pestle
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Procedure:

Sample Preparation: If the substance is crystalline, gently crush a small amount of Boc-
Phe(4-Cl)-OH into a fine powder using a mortar and pestle.

Drying: Dry the powdered sample in a desiccator over a suitable desiccant for at least 16

hours to ensure it is anhydrous.

Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-4 mm.

Measurement:

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of approximately 10°C per minute until the temperature is about

30°C below the expected melting point.

Reduce the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the lower limit of the

melting range).

Continue heating and record the temperature at which the last solid particle melts (the

upper limit of the melting range).

Reporting: The melting range is reported as the interval between the two recorded

temperatures.

Measurement of Optical Rotation
Principle: This protocol follows the guidelines of USP general chapter <781> "Optical Rotation".

Optical rotation is the angle through which the plane of polarized light is rotated when passing

through a solution of an optically active substance.

Apparatus:

Polarimeter
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Sodium lamp (589 nm) or other suitable light source

Polarimeter cell (1 dm)

Volumetric flask (e.g., 10 mL)

Analytical balance

Procedure:

Solution Preparation:

Accurately weigh a specified amount of Boc-Phe(4-Cl)-OH (e.g., 100 mg).

Transfer the weighed sample to a volumetric flask.

Dissolve the sample in the specified solvent (e.g., ethanol) and dilute to the mark to

achieve the desired concentration (e.g., c=1 g/100 mL).

Ensure the solution is clear and free of undissolved particles. The measurement should be

performed within 30 minutes of preparation.

Instrument Calibration:

Calibrate the polarimeter according to the manufacturer's instructions, typically using a

solvent blank.

Measurement:

Rinse the polarimeter cell with the prepared solution and then fill it, ensuring no air

bubbles are present in the light path.

Place the cell in the polarimeter and measure the observed rotation (α).

Calculation of Specific Rotation:

The specific rotation ([α]) is calculated using the formula: [α] = (100 * α) / (l * c) where:

α is the observed rotation in degrees.
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l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/100 mL.

Reporting: The specific rotation is reported with the temperature and wavelength of light

used (e.g., [α]²⁰/D).

Assessment of Solubility
Principle: This protocol outlines a general method for determining the qualitative solubility of a

chemical substance. The "shake-flask" method is a widely recognized technique for

determining equilibrium solubility.

Apparatus:

Vials with screw caps

Vortex mixer or shaker bath

Analytical balance

Pipettes

Procedure:

Sample Preparation: Add a pre-weighed excess amount of Boc-Phe(4-Cl)-OH to a series of

vials.

Solvent Addition: Add a known volume of the desired solvent (e.g., water, ethanol,

dichloromethane, dimethylformamide) to each vial.

Equilibration: Tightly cap the vials and agitate them at a constant temperature (e.g., 25°C)

using a shaker bath until equilibrium is reached (typically 24-48 hours).

Phase Separation: Allow the vials to stand undisturbed for a period to allow the undissolved

solid to settle. If necessary, centrifuge the samples to ensure clear separation of the

supernatant.
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Quantification: Carefully remove an aliquot of the clear supernatant and determine the

concentration of the dissolved Boc-Phe(4-Cl)-OH using a suitable analytical method, such

as High-Performance Liquid Chromatography (HPLC) with a pre-established calibration

curve.

Reporting: Solubility is reported in units such as mg/mL or mol/L at the specified

temperature. For a qualitative assessment, solubility can be described using terms like

"soluble," "sparingly soluble,"

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Boc-
Phe(4-Cl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558671#physical-characteristics-of-boc-phe-4-cl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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